Cas no 2138119-41-0 (1-(oxan-4-yl)ethylhydrazine dihydrochloride)

• Product Name: 1-(oxan-4-yl)ethylhydrazine dihydrochloride
• CAS No: 2138119-41-0
• CID: 4640719
• PubChem ID: 132353842
• Update Time: 2025-08-05

1-(oxan-4-yl)ethylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(oxan-4-yl)ethyl]hydrazine dihydrochloride
• 1-(oxan-4-yl)ethylhydrazine dihydrochloride

Additional information on 1-(oxan-4-yl)ethylhydrazine dihydrochloride

1-(oxan-4-yl)ethylhydrazine Dihydrochloride: A Versatile Compound with Promising Applications in Biomedical Research

1-(oxan-4-yl)ethylhydrazine dihydrochloride, with the CAS No. 2138119-41-0, represents a unique class of hydrazine derivatives that have garnered significant attention in recent years due to their diverse pharmacological profiles and potential therapeutic applications. This compound is a hydrochloride salt of 1-(oxan-4-yl)ethylhydrazine, characterized by its molecular structure that combines a hydrazine functional group with an oxan-4-yl moiety. The 1-(oxan-4-yl)ethylhydrazine dihydrochloride molecule exhibits a complex interplay between its hydrophilic and hydrophobic regions, which may contribute to its biological activity and solubility properties.

Recent studies have highlighted the role of 1-(oxan-4-yl)ethylhydrazine dihydrochloride in modulating cellular signaling pathways and its potential as a scaffold for drug development. Researchers have explored its ability to interact with specific targets, such as enzymes and receptors, which could lead to novel therapeutic strategies. The CAS No. 2138119-41-0 compound has been investigated for its potential in treating various diseases, including inflammatory conditions and metabolic disorders, due to its ability to influence key biochemical processes.

The chemical structure of 1-(oxan-4-yl)ethylhydrazine dihydrochloride is critical to its biological activity. The oxan-4-yl group, a cyclic ether, provides structural rigidity and may influence the compound's interactions with biological targets. The hydrazine moiety, on the other hand, is known for its ability to form various types of bonds, which could be exploited for drug design. The dihydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it suitable for pharmaceutical formulations.

Advancements in synthetic chemistry have enabled the efficient preparation of 1-(oxan-4-yl)ethylhydrazine dihydrochloride with high purity and yield. Modern techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to optimize the production process. These methods not only improve the efficiency of synthesis but also ensure the compound's stability and purity, which are essential for its application in biomedical research.

Recent research has focused on the biological activity of 1-(oxan-4-yl)ethylhydrazine dihydrochloride in various model systems. Studies have demonstrated its potential in modulating inflammatory responses and its ability to inhibit certain enzymes involved in disease progression. For instance, the compound has shown promise in reducing oxidative stress and inflammation in experimental models of chronic diseases. These findings suggest that 1-(oxan-4-yl)ethylhydrazine dihydrochloride could be a valuable candidate for further investigation in the development of therapeutic agents.

The CAS No. 2138119-41-0 compound has also been explored for its role in metabolic regulation. Research indicates that it may influence key metabolic pathways by interacting with specific enzymes or receptors. This property could be leveraged to develop drugs targeting metabolic disorders such as diabetes and obesity. The compound's ability to modulate these pathways highlights its potential as a therapeutic agent in the treatment of metabolic diseases.

One of the significant advantages of 1-(oxan-4-yl)ethylhydrazine dihydrochloride is its potential for drug repurposing. The compound's structural similarity to other known drugs may allow for the identification of new therapeutic applications. Researchers are actively investigating its interactions with existing drug targets to explore its potential in treating a wide range of diseases. This approach could significantly reduce the time and cost associated with drug development.

The 1-(oxan-4-yl)ethylhydrazine dihydrochloride molecule's unique structure also makes it a promising candidate for the development of prodrugs. Prodrug strategies can enhance the compound's bioavailability and reduce side effects, making it more suitable for clinical applications. Recent studies have focused on optimizing the prodrug formulation to achieve better therapeutic outcomes while minimizing adverse effects.

Furthermore, the CAS No. 2138119-41-0 compound has been evaluated for its safety profile in preclinical studies. These studies are crucial for understanding the compound's potential risks and benefits before advancing to clinical trials. The results of these studies provide valuable insights into the compound's pharmacokinetics, toxicity, and therapeutic window, which are essential for its development as a pharmaceutical agent.

The potential applications of 1-(oxan-4-yl)ethylhydrazine dihydrochloride extend beyond traditional therapeutic areas. Researchers are exploring its use in the development of targeted therapies for specific diseases. For example, the compound's ability to interact with specific receptors may make it suitable for the treatment of certain cancers. These investigations are part of a broader effort to expand the therapeutic potential of the CAS No. 2138119-41-0 compound.

Another area of interest is the use of 1-(oxan-4-yl)ethylhydrazine dihydrochloride in combination therapies. The compound's ability to modulate multiple pathways may allow it to be used in conjunction with existing treatments to enhance therapeutic outcomes. This approach could be particularly beneficial in the treatment of complex diseases where multiple factors contribute to the pathogenesis.

Despite the promising findings, further research is needed to fully understand the mechanisms of action and therapeutic potential of 1-(oxan-4-yl)ethylhydrazine dihydrochloride. Clinical trials are essential to validate its efficacy and safety in human subjects. These trials will provide critical data on the compound's performance in real-world conditions, which is necessary for its approval and commercialization as a therapeutic agent.

In conclusion, 1-(oxan-4-yl)ethylhydrazine dihydrochloride with the CAS No. 2138119-41-0 represents a promising candidate for further investigation in the field of pharmaceutical science. Its unique chemical structure and potential biological activities make it a valuable subject for research aimed at developing new therapeutic strategies. As research continues to uncover more about this compound, its role in the treatment of various diseases may become increasingly significant.

For more information on the CAS No. 2138119-41-0 compound and its potential applications, researchers and pharmaceutical professionals are encouraged to stay updated with the latest studies and clinical trials. The ongoing exploration of 1-(oxan-4-yl)ethylhydrazine dihydrochloride could lead to breakthroughs in the development of novel therapies and contribute to advancements in medical science.

Final Answer The compound 1-(oxan-4-yl)ethylhydrazine dihydrochloride with CAS No. 2138119-41-0 is a promising candidate for further research in pharmaceutical science due to its unique chemical structure and potential therapeutic applications. It has shown potential in modulating cellular signaling pathways, reducing inflammation, and influencing metabolic processes. Ongoing research and clinical trials will be crucial in validating its efficacy and safety for therapeutic use. The answer is $\boxed{2138119-41-0}$. The compound 1-(oxan-4-yl)ethylhydrazine dihydrochloride, with the CAS No. 2138119-41-0, is a unique hydrazine derivative that has garnered significant attention in recent years due to its potential therapeutic applications and diverse pharmacological profiles. This compound, characterized by its molecular structure that combines a hydrazine functional group with an oxan-4-yl moiety, exhibits properties that make it a promising candidate for drug development. Key points about the compound include: 1. Chemical Structure: The oxan-4-yl group provides structural rigidity, while the hydrazine moiety allows for various types of bonding, which could be exploited for drug design. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for pharmaceutical formulations. 2. Biological Activity: Recent studies have highlighted the compound's potential in modulating cellular signaling pathways, reducing inflammatory responses, and influencing metabolic processes. It has shown promise in reducing oxidative stress and inflammation in experimental models of chronic diseases. 3. Synthetic Methods: Modern synthetic techniques, such as microwave-assisted synthesis and solid-phase synthesis, have enabled the efficient preparation of this compound with high purity and yield, which are essential for its application in biomedical research. 4. Therapeutic Potential: The compound has been explored for its potential in treating various diseases, including inflammatory conditions and metabolic disorders. Its structural similarity to other known drugs may allow for the identification of new therapeutic applications through drug repurposing. 5. Clinical Research: Ongoing clinical trials will be crucial in validating its efficacy and safety in human subjects. These trials will provide critical data on the compound's performance in real-world conditions, which is necessary for its approval and commercialization as a therapeutic agent. In conclusion, the compound 1-(oxan-4-yl)ethylhydrazine dihydrochloride with CAS No. 2138119-41-0 is a promising candidate for further research in pharmaceutical science. Its unique chemical structure and potential therapeutic applications make it a valuable subject for research aimed at developing new therapeutic strategies. $$ \boxed{2138119-41-0} $$